Cas no 2228652-26-2 (1-1-(2,2-dimethylthiolan-3-yl)cyclopropylethan-1-ol)

• Product Name: 1-1-(2,2-dimethylthiolan-3-yl)cyclopropylethan-1-ol
• CAS No: 2228652-26-2
• MF: C₁₁H₂₀OS
• MW: 200.340902328491
• CID: 5604282
• PubChem ID: 165734599
• Update Time: 2025-10-17

1-1-(2,2-dimethylthiolan-3-yl)cyclopropylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1727752
• 1-[1-(2,2-dimethylthiolan-3-yl)cyclopropyl]ethan-1-ol
• 2228652-26-2
• 1-1-(2,2-dimethylthiolan-3-yl)cyclopropylethan-1-ol

• Inchi： 1S/C11H20OS/c1-8(12)11(5-6-11)9-4-7-13-10(9,2)3/h8-9,12H,4-7H2,1-3H3
• InChI Key： WRAYNAXTWUSWLY-UHFFFAOYSA-N
• SMILES： S1CCC(C1(C)C)C1(C(C)O)CC1

Computed Properties

• Exact Mass: 200.12348643g/mol
• Monoisotopic Mass: 200.12348643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 45.5Ų

Additional information on 1-1-(2,2-dimethylthiolan-3-yl)cyclopropylethan-1-ol

Introduction to 1-1-(2,2-dimethylthiolan-3-yl)cyclopropylethan-1-ol (CAS No: 2228652-26-2)

1-1-(2,2-dimethylthiolan-3-yl)cyclopropylethan-1-ol, identified by its Chemical Abstracts Service (CAS) number 2228652-26-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its cyclopropyl and thiolan ring structures, which contribute to its unique chemical properties and potential biological activities. The presence of the dimethylthiolan moiety and the cyclopropylethan backbone suggests a complex interplay of steric and electronic effects, making it a subject of interest for researchers exploring novel synthetic pathways and pharmacological applications.

The structural framework of 1-1-(2,2-dimethylthiolan-3-yl)cyclopropylethan-1-ol incorporates elements that are often associated with enhanced metabolic stability and improved binding affinity to biological targets. The cyclopropyl group, known for its rigid three-membered ring, can contribute to the compound's overall stability while also influencing its conformational dynamics. Meanwhile, the thiolan ring, which is a sulfur-containing heterocycle, introduces polarizability and potential hydrogen bonding capabilities, further enriching the compound's interactome with biological systems.

In recent years, there has been a growing interest in leveraging such structural motifs for the development of next-generation therapeutics. The combination of the dimethylthiolan and cyclopropylethan units in 1-1-(2,2-dimethylthiolan-3-yl)cyclopropylethan-1-ol aligns with emerging trends in medicinal chemistry, where structural complexity is being harnessed to achieve higher selectivity and efficacy. This compound exemplifies the broader shift toward designing molecules with multifaceted functionalities, enabling interactions across multiple biological pathways.

One of the most compelling aspects of 1-1-(2,2-dimethylthiolan-3-yl)cyclopropylethan-1-ol is its potential as a building block for more complex drug candidates. The cyclopropyl scaffold, in particular, has been extensively studied for its role in modulating pharmacokinetic properties such as solubility and permeability. By integrating this motif into a larger molecular structure, chemists can fine-tune these properties to optimize drug delivery systems. Additionally, the thiolan ring's sulfur atom offers opportunities for redox-mediated interactions, which could be exploited in therapeutic contexts where oxidative stress plays a pathological role.

The synthesis of 1-1-(2,2-dimethylthiolan-3-yl)cyclopropylethan-1-ol presents unique challenges due to the delicate nature of the cyclopropyl-coupling reactions and the protection-deprotection strategies required for the thiolan moiety. However, advancements in synthetic methodologies have made it increasingly feasible to access such complex architectures. Recent publications highlight innovative approaches to constructing these motifs with high fidelity, often employing transition-metal-catalyzed cross-coupling reactions that enhance efficiency and yield.

From a biological perspective, 1-1-(2,2-dimethylthiolan-3-yl)cyclopropylethan-1-ol has shown promise in preliminary screening assays targeting various disease-related pathways. Its structural features suggest potential activity against enzymes involved in inflammatory responses or metabolic disorders. For instance, the sulfur-rich environment provided by the thiolan ring could facilitate interactions with cysteine residues in target proteins, offering a mechanism for modulating enzyme activity. Furthermore, the cyclopropyl group's rigidity may help stabilize binding interactions by restricting conformational flexibility at key binding sites.

The compound's pharmacokinetic profile is another area of active investigation. Studies indicate that molecules containing cyclopropyl groups often exhibit favorable properties such as improved oral bioavailability and reduced susceptibility to metabolic degradation. These characteristics make 1-1-(2,2-dimethylthiolan-3-y)cyclopropylethan-l-l)-ol an attractive candidate for further development as an active pharmaceutical ingredient (API). Additionally, computational modeling has been employed to predict how variations in its structure might influence its pharmacokinetic behavior, providing valuable insights into optimizing drug-like properties.

In conclusion, 1 - 1 - ( 2 , 2 - dimethylthiolan - 3 - yl ) cyc lo prop yle than - l - ol ( C A S N o : 22 28652 - 26 - 2 ) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups offers multiple avenues for interaction with biological systems while also presenting opportunities for synthetic innovation. As research in this area progresses, this compound is likely to play an increasingly important role in drug discovery efforts aimed at addressing unmet medical needs.